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For Immediate Release

Shanghai, China — November 19, 2025 — Parisyunnanoside H, a steroidal saponin found in
plants of the Paris genus, is emerging as a compound of significant interest within the field of
traditional Chinese medicine (TCM) research. This technical guide serves as a comprehensive
resource for researchers, scientists, and drug development professionals, consolidating the
current knowledge on Parisyunnanoside H, its presence in TCM, its biological activities, and
the methodologies for its study.

Paris polyphylla, known as "Chonglou" (E2#) in TCM, is the primary source of
Parisyunnanoside H. The rhizome of this plant, Rhizoma Paridis, is a key ingredient in over
106 classic TCM formulations.[1] These formulations are traditionally used for a variety of
conditions, including detoxification, reducing swelling and pain, and cooling the liver.[1] Modern
research has focused on the cytotoxic and antitumor properties of the steroidal saponins
isolated from Rhizoma Paridis, including Parisyunnanoside H.

Quantitative Analysis of Parisyunnanoside H

The concentration of Parisyunnanoside H and other steroidal saponins can vary significantly
between different species of the Paris genus and even among different varieties of Paris
polyphylla. Ultra-high-performance liquid chromatography coupled with quadrupole time-of-
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flight mass spectrometry (UHPLC-Q-TOF/MS) is a powerful technique for the qualitative and
quantitative analysis of these compounds.

Table 1: Relative Abundance of Parisyunnanoside H and its Isomer in Various Paris Species

. . Parisyunnanoside H
. . Parisyunnanoside H . .
Species/Variety . isomer (Relative Peak
(Relative Peak Area)

Area)

P. polyphylla var. yunnanensis

Present Present
(PPY)
P. polyphylla var. alba (PPA) Present Present
P. mairei (PM) Present Present
P. vietnamensis (PV) Present Present
P. polyphylla var. stenophylla

Present Present

(PPS)

Data adapted from UHPLC-QTOF-MS analysis. The exact quantitative amounts require further
investigation with certified reference standards.

Experimental Protocols
Isolation and Purification of Steroidal Saponins from
Paris polyphylla

A common method for the preparative separation and purification of steroidal saponins,
including Parisyunnanoside H, from the rhizomes of P. polyphylla involves the use of
macroporous adsorption resins.[2]

Protocol Outline:

o Extraction: The dried and powdered rhizomes of P. polyphylla are extracted with a suitable
solvent, typically an ethanol-water mixture.
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e Enrichment: The crude extract is passed through a column packed with a macroporous
adsorption resin (e.g., D101 resin).[2]

e Adsorption: The saponins adsorb onto the resin. The column is then washed with water to
remove impurities.

» Desorption: The adsorbed saponins are eluted from the resin using a gradient of ethanol-
water.

¢ Fractionation: The eluate is collected in fractions.

o Further Purification: Fractions rich in Parisyunnanoside H are further purified using
techniques such as column chromatography on silica gel or reversed-phase C18 columns.

Extraction & Enrichment Purification

Click to download full resolution via product page

Figure 1. Experimental workflow for the isolation of Parisyunnanoside H.

Quantitative Analysis by HPLC

High-performance liquid chromatography (HPLC) coupled with an evaporative light scattering
detector (ELSD) or mass spectrometry (MS) is a reliable method for the quantitative analysis of
Parisyunnanoside H in plant materials and TCM formulations.

HPLC-ELSD Method Parameters:
e Column: Kromasil C18 (4.6 mm x 150 mm, 5 pum)[3]
» Mobile Phase: Acetonitrile-water gradient[3]

e Flow Rate: 1.0 mL/min[3]
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» Detector: Evaporative Light Scattering Detector (ELSD)

Biological Activity and Potential Signhaling Pathways

Parisyunnanoside H, along with other steroidal saponins from Rhizoma Paridis, has
demonstrated significant cytotoxic and antitumor activities.[4] While the precise molecular
mechanisms of isolated Parisyunnanoside H are still under investigation, studies on related
saponins and crude extracts of P. polyphylla suggest the involvement of apoptosis induction.

Apoptosis, or programmed cell death, is a critical process in cancer therapy. The intrinsic
pathway of apoptosis is often regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins and
the activation of caspases. It is hypothesized that Parisyunnanoside H may exert its cytotoxic
effects by modulating these pathways.

Furthermore, the PI3K/Akt/mTOR signaling pathway is a crucial regulator of cell growth,
proliferation, and survival, and its dysregulation is common in many cancers.[5][6] Inhibition of
this pathway is a key strategy in cancer drug development. Future research should explore
whether Parisyunnanoside H can modulate the PI3K/Akt/mTOR pathway in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chinese-medicine-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23570519/
https://pubmed.ncbi.nlm.nih.gov/23570519/
https://pubmed.ncbi.nlm.nih.gov/17048562/
https://pubmed.ncbi.nlm.nih.gov/17048562/
https://pubmed.ncbi.nlm.nih.gov/24917072/
https://pubmed.ncbi.nlm.nih.gov/24917072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6366304/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.819128/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.819128/full
https://www.benchchem.com/product/b12376648#parisyunnanoside-h-in-traditional-chinese-medicine-formulations
https://www.benchchem.com/product/b12376648#parisyunnanoside-h-in-traditional-chinese-medicine-formulations
https://www.benchchem.com/product/b12376648#parisyunnanoside-h-in-traditional-chinese-medicine-formulations
https://www.benchchem.com/product/b12376648#parisyunnanoside-h-in-traditional-chinese-medicine-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12376648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

